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Compound of Interest

Compound Name:
Tert-butyl 3-cyanomorpholine-4-

carboxylate

Cat. No.: B048016 Get Quote

Essential Safety and Handling Guide: Tert-butyl 3-
cyanomorpholine-4-carboxylate
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Tert-butyl 3-cyanomorpholine-4-carboxylate. The

following procedures are designed to ensure the safe handling and disposal of this chemical in

a laboratory setting.
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Property Value

IUPAC Name tert-butyl 3-cyano-4-morpholinecarboxylate

CAS Number 518047-40-0

Physical Form Solid

Storage Temperature Room temperature

Signal Word Warning

Hazard Statements H302, H315, H319, H335

Precautionary Statements

P261, P264, P270, P271, P280, P302+P352,

P304+P340, P305+P351+P338, P330,

P362+P364, P403+P233, P405, P501

Operational Plan: Step-by-Step Handling
Procedures
1. Engineering Controls and Ventilation:

Always handle Tert-butyl 3-cyanomorpholine-4-carboxylate in a well-ventilated area.

A chemical fume hood or a glove box is mandatory for all procedures involving this

compound to minimize inhalation exposure.[1][2][3]

Ensure that an emergency eyewash station and safety shower are readily accessible and in

good working order.[4]

2. Personal Protective Equipment (PPE):

Eye and Face Protection: Wear chemical safety goggles and a face shield to protect against

splashes.[3][4][5]

Skin Protection:

Wear nitrile or neoprene gloves. Double-gloving is recommended.[6]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b048016?utm_src=pdf-body
https://www.carlroth.com/medias/SDB-9691-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzOTMyMDF8YXBwbGljYXRpb24vcGRmfGFEWmpMMmczTkM4NU1qTXpNRGcxTkRrM016YzBMMU5FUWw4NU5qa3hYMGxGWDBWT0xuQmtaZ3w0YjM0ZDJhYmE3OTg3MzZhMWY1MDNhZjA1MWY4YzJlNWNmZDgzM2UxOWY1M2RjZDAyMTE3MmU0NjA0YjdhYTJh
https://trc-corp.com/wp-content/uploads/SDS/Morpholine%20-%20SDS%20English.pdf
https://www.fishersci.com/store/msds?partNumber=M2631&productDescription=MORPHOLINE+CERTIFIED+ACS+1L&vendorId=VN00033897&countryCode=US&language=en
https://solutions.covestro.com/api/uwsi/download?productNumber=50029598&country=US&language=EN&realSubstanceNumber=112000088799
https://www.fishersci.com/store/msds?partNumber=M2631&productDescription=MORPHOLINE+CERTIFIED+ACS+1L&vendorId=VN00033897&countryCode=US&language=en
https://solutions.covestro.com/api/uwsi/download?productNumber=50029598&country=US&language=EN&realSubstanceNumber=112000088799
https://datasheets.scbt.com/sc-203142.pdf
https://abpharmacy.ca/news/personal-protective-equipment-your-pharmacy/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048016?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A polyethylene-coated polypropylene gown or a similar chemical-resistant lab coat should

be worn over personal clothing.[6]

Ensure complete skin coverage by tucking sleeves into gloves.

Respiratory Protection:

For routine handling within a fume hood, respiratory protection may not be required.

In situations with inadequate ventilation or when handling large quantities, a NIOSH-

approved respirator with an organic vapor cartridge is necessary.[3]

3. Chemical Handling:

Before use, carefully inspect the container for any damage.

Avoid the formation of dust when handling the solid material.[7]

Use non-sparking tools and equipment to prevent ignition sources.[1][2][3]

Keep the container tightly closed when not in use.[2][3]

Do not eat, drink, or smoke in the laboratory area where this chemical is handled.[3]

Wash hands thoroughly after handling.[3]

4. Spill Management:

In case of a small spill, carefully sweep up the solid material, avoiding dust generation, and

place it in a sealed, labeled container for disposal.[7]

For larger spills, evacuate the area and prevent entry.

Absorb any liquid spills with an inert material such as vermiculite, sand, or earth and collect

for disposal.[2][5]

Disposal Plan: Step-by-Step Waste Management
1. Waste Collection:
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All waste materials, including contaminated PPE, empty containers, and spill cleanup

materials, must be collected in designated, labeled, and sealed containers.

2. Waste Disposal:

Dispose of Tert-butyl 3-cyanomorpholine-4-carboxylate and its contaminated materials as

hazardous chemical waste.

Follow all local, state, and federal regulations for hazardous waste disposal.[2][8]

Do not dispose of this chemical down the drain or in regular trash.[1][5]

Contact your institution's Environmental Health and Safety (EHS) department for specific

disposal procedures.
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Workflow for Handling Tert-butyl 3-cyanomorpholine-4-carboxylate
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Caption: A logical workflow diagram illustrating the key steps for the safe handling of Tert-butyl
3-cyanomorpholine-4-carboxylate from preparation to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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